N-(1-Cyanocyclohexyl)-3-oxo-4H-1,4-benzoxazine-8-carboxamide

• IUPAC Name: N-(1-cyanocyclohexyl)-3-oxo-4H-1,4-benzoxazine-8-carboxamide
• InChI: InChI=1S/C16H17N3O3/c17-10-16(7-2-1-3-8-16)19-15(21)11-5-4-6-12-14(11)22-9-13(20)18-12/h4-6H,1-3,7-9H2,(H,18,20)(H,19,21)
• InChI Key: ZDAQOKRBIUXBLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)C2=C3C(=CC=C2)NC(=O)CO3
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

The compound is a complex organic molecule. Based on its name, it likely contains a cyclohexyl group (a six-membered carbon ring), a carboxamide group (a common feature in many bioactive molecules), and a benzoxazine group (a heterocyclic compound containing a benzene ring fused to an oxazine ring).

Chemical Reactions Analysis

The compound, due to its complex structure, could potentially undergo a variety of chemical reactions. The exact reactions would depend on the reaction conditions and the specific reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as melting point, boiling point, solubility, and stability can be predicted based on the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not known. If it’s a bioactive molecule, it could interact with various biological targets, but without specific research, it’s hard to predict.

Future Directions

The future research directions for this compound could be vast and would depend on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or other fields.